Cas no 1804909-75-8 (1-bromo-2-(difluoromethyl)-3,4-difluorobenzene)
1-bromo-2-(difluoromethyl)-3,4-difluorobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-bromo-2-(difluoromethyl)-3,4-difluorobenzene
-
1-bromo-2-(difluoromethyl)-3,4-difluorobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1195005-1g |
1-Bromo-2-(difluoromethyl)-3,4-difluorobenzene |
1804909-75-8 | 95% | 1g |
$1320 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1592514-1g |
1-Bromo-2-(difluoromethyl)-3,4-difluorobenzene |
1804909-75-8 | 98% | 1g |
¥13650 | 2023-04-09 | |
| Oakwood | 102916-250mg |
1-Bromo-2-(difluoromethyl)-3,4-difluorobenzene stabilized over potassium carbonate |
1804909-75-8 | 250mg |
$195.00 | 2023-09-17 | ||
| Oakwood | 102916-1g |
1-Bromo-2-(difluoromethyl)-3,4-difluorobenzene stabilized over potassium carbonate |
1804909-75-8 | 1g |
$395.00 | 2023-09-17 | ||
| Oakwood | 102916-5g |
1-Bromo-2-(difluoromethyl)-3,4-difluorobenzene stabilized over potassium carbonate |
1804909-75-8 | 5g |
$995.00 | 2023-09-17 | ||
| Oakwood | 102916-25g |
1-Bromo-2-(difluoromethyl)-3,4-difluorobenzene stabilized over potassium carbonate |
1804909-75-8 | 25g |
$3995.00 | 2023-09-17 | ||
| 1PlusChem | 1P00PFGK-250mg |
1-Bromo-2-(difluoromethyl)-3,4-difluorobenzene |
1804909-75-8 | 250mg |
$203.00 | 2025-03-01 | ||
| 1PlusChem | 1P00PFGK-1g |
1-Bromo-2-(difluoromethyl)-3,4-difluorobenzene |
1804909-75-8 | 1g |
$411.00 | 2025-03-01 | ||
| 1PlusChem | 1P00PFGK-5g |
1-Bromo-2-(difluoromethyl)-3,4-difluorobenzene |
1804909-75-8 | 5g |
$1034.00 | 2025-03-01 | ||
| 1PlusChem | 1P00PFGK-25g |
1-Bromo-2-(difluoromethyl)-3,4-difluorobenzene |
1804909-75-8 | 25g |
$4151.00 | 2025-03-01 |
1-bromo-2-(difluoromethyl)-3,4-difluorobenzene Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 1-bromo-2-(difluoromethyl)-3,4-difluorobenzene
1-Bromo-2-(Difluoromethyl)-3,4-Difluorobenzene (CAS No. 1804909-75-8): A Comprehensive Overview
1-Bromo-2-(difluoromethyl)-3,4-difluorobenzene (CAS No. 1804909-75-8) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a difluoromethyl group, and two fluorine atoms on the benzene ring. These functional groups contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.
The bromine atom in 1-bromo-2-(difluoromethyl)-3,4-difluorobenzene plays a crucial role in its reactivity and versatility. Bromine is a common leaving group in organic synthesis, allowing for a wide range of substitution reactions. This property makes 1-bromo-2-(difluoromethyl)-3,4-difluorobenzene an excellent starting material for the synthesis of complex molecules with diverse functionalities. Recent studies have highlighted its utility in the development of novel drugs and materials, particularly those targeting specific biological pathways.
The difluoromethyl group is another key feature of this compound. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties. The presence of the difluoromethyl group can significantly influence the biological activity of the final product. For instance, research has shown that compounds containing difluoromethyl groups exhibit enhanced binding affinity to specific receptors, which can be crucial for drug efficacy. This property has been leveraged in the development of drugs targeting various diseases, including cancer and neurological disorders.
The fluorine atoms on the benzene ring further enhance the chemical and biological properties of 1-bromo-2-(difluoromethyl)-3,4-difluorobenzene. Fluorination can improve the lipophilicity and bioavailability of molecules, making them more suitable for therapeutic applications. Additionally, fluorine atoms can modulate the electronic properties of the molecule, affecting its reactivity and stability. These attributes have been exploited in the design of new drugs with improved pharmacological profiles.
In terms of synthetic applications, 1-bromo-2-(difluoromethyl)-3,4-difluorobenzene has been used as a building block in the synthesis of various pharmaceuticals and agrochemicals. For example, it has been employed in the preparation of intermediates for antiviral drugs and pesticides. The compound's reactivity and functional group compatibility make it a versatile starting material for multistep synthetic sequences. Recent advancements in catalytic methods have further expanded its utility by enabling more efficient and selective transformations.
From a research perspective, 1-bromo-2-(difluoromethyl)-3,4-difluorobenzene has been studied extensively to understand its behavior in different chemical environments. Computational studies have provided insights into its electronic structure and reactivity patterns, which are essential for optimizing synthetic routes and predicting product outcomes. Experimental data from kinetic studies have also shed light on its reaction mechanisms, contributing to the development of more robust synthetic protocols.
In conclusion, 1-bromo-2-(difluoromethyl)-3,4-difluorobenzene (CAS No. 1804909-75-8) is a highly valuable compound with significant potential in both academic research and industrial applications. Its unique combination of functional groups offers a wide range of possibilities for chemical synthesis and drug development. As ongoing research continues to uncover new applications and properties, this compound is likely to remain an important player in the fields of organic chemistry and pharmaceutical science.
1804909-75-8 (1-bromo-2-(difluoromethyl)-3,4-difluorobenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)